Cas no 381666-72-4 (1H-1,4-Diazepine, hexahydro-1-[3-nitro-4-(phenylsulfonyl)phenyl]-)

1H-1,4-Diazepine, hexahydro-1-[3-nitro-4-(phenylsulfonyl)phenyl]- structure
381666-72-4 structure
Product Name:1H-1,4-Diazepine, hexahydro-1-[3-nitro-4-(phenylsulfonyl)phenyl]-
CAS No:381666-72-4
MF:C17H19N3O4S
MW:361.415462732315
CID:1488441
Update Time:2024-08-24

1H-1,4-Diazepine, hexahydro-1-[3-nitro-4-(phenylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine, hexahydro-1-[3-nitro-4-(phenylsulfonyl)phenyl]-
    • Inchi: 1S/C17H19N3O4S/c21-20(22)16-13-14(19-11-4-9-18-10-12-19)7-8-17(16)25(23,24)15-5-2-1-3-6-15/h1-3,5-8,13,18H,4,9-12H2
    • InChI Key: AFHKNGDCWYVMKO-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(S(C3=CC=CC=C3)(=O)=O)C([N+]([O-])=O)=C2)CCCNCC1

Computed Properties

  • Exact Mass: 361.10977

Experimental Properties

  • Density: 1.311±0.06 g/cm3(Predicted)
  • Boiling Point: 597.3±50.0 °C(Predicted)
  • PSA: 92.55
  • pka: 10.14±0.20(Predicted)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd